Cas no 17480-07-8 (1H-Isoindole-1,3(2H)-dione, 2-(3-phenyl-2-propenyl)-, (E)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(3-phenyl-2-propenyl)-, (E)-
• CAS No: 17480-07-8
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• MDL: MFCD00158665
• CID: 1360889
• PubChem ID: 5389074
• Update Time: 2025-04-20

1H-Isoindole-1,3(2H)-dione, 2-(3-phenyl-2-propenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(3-phenyl-2-propenyl)-, (E)-
• 2-(3-Phenyl-2-propen-1-ly)-1H-isoindole-1,3(2H)-dione
• SCHEMBL23847348
• W12198
• CS-0036864
• MLS000037853
• 2-Cinnamylisoindoline-1,3-dione
• AKOS000278396
• MFCD00158665
• HMS2347L10
• (E)-2-cinnamylisoindoline-1,3-dione
• AKOS 269
• 2-[(2E)-3-phenyl-2-propenyl]-1H-isoindole-1,3(2H)-dione
• CHEMBL1483563
• N-(3-PHENYLALLYL)PHTHALIMIDE
• 2-[(E)-3-phenylprop-2-enyl]isoindole-1,3-dione
• STK529838
• 56866-32-1
• 17480-07-8
• SMR000039359
• 2-[(2E)-3-phenylprop-2-en-1-yl]-1H-isoindole-1,3(2H)-dione
• BS-41941
• W18749

• MDL： MFCD00158665
• Inchi： 1S/C17H13NO2/c19-16-14-10-4-5-11-15(14)17(20)18(16)12-6-9-13-7-2-1-3-8-13/h1-11H,12H2/b9-6+
• InChI Key： AUDPOCGNHFKZBR-RMKNXTFCSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38